Cas no 3644-91-5 (Silane, triethyl(4-methylphenyl)-)

• Product Name: Silane, triethyl(4-methylphenyl)-
• CAS No: 3644-91-5
• MF: C₁₃H₂₂Si
• MW: 206.39928483963
• CID: 1478925
• PubChem ID: 4588896
• Update Time: 2025-05-25

Silane, triethyl(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Silane, triethyl(4-methylphenyl)-
• (4-methylphenyl)triethylsilane
• starbld0006843
• (P-TOLYL)TRIETHYLSILANE
• AKOS024338443
• 3644-91-5
• 1-Methyl-4-(triethylsilyl)benZene
• MFCD00092290
• Triethyl(p-tolyl)silane

• Inchi： 1S/C13H22Si/c1-5-14(6-2,7-3)13-10-8-12(4)9-11-13/h8-11H,5-7H2,1-4H3
• InChI Key： QCMQECDEHTWDOM-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC(C)=CC=1)(CC)(CC)CC

Computed Properties

• Exact Mass: 206.14916
• Monoisotopic Mass: 206.149077236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Silane, triethyl(4-methylphenyl)-

Recent Advances in the Application of Silane, triethyl(4-methylphenyl)- (CAS: 3644-91-5) in Chemical Biomedicine

Silane, triethyl(4-methylphenyl)- (CAS: 3644-91-5) is an organosilicon compound that has garnered significant attention in the field of chemical biomedicine due to its versatile applications in drug delivery, surface modification, and biomaterial synthesis. Recent studies have explored its potential in enhancing the stability and efficacy of pharmaceutical formulations, as well as its role in the development of advanced diagnostic tools. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological interactions, and therapeutic potential.

One of the key areas of research involving Silane, triethyl(4-methylphenyl)- is its use as a coupling agent in the synthesis of hybrid nanomaterials. A 2023 study published in the Journal of Materials Chemistry B demonstrated that this compound can effectively functionalize silica nanoparticles, improving their compatibility with biological systems. The study reported that the modified nanoparticles exhibited enhanced cellular uptake and reduced cytotoxicity, making them promising candidates for targeted drug delivery in cancer therapy.

Another significant application of Silane, triethyl(4-methylphenyl)- is in the field of biosensors. Researchers have utilized its hydrophobic properties to create self-assembled monolayers (SAMs) on sensor surfaces, which improve the detection of biomarkers for diseases such as diabetes and cardiovascular disorders. A recent publication in Analytical Chemistry highlighted the compound's ability to enhance the sensitivity and selectivity of electrochemical biosensors, paving the way for more accurate and rapid diagnostic tools.

In addition to its biomedical applications, Silane, triethyl(4-methylphenyl)- has also been investigated for its role in surface modification of medical devices. A 2024 study in Biomaterials Science explored its use in coating catheters and implants to prevent bacterial adhesion and biofilm formation. The results indicated that the compound's hydrophobic and antimicrobial properties significantly reduced the risk of infections, offering a potential solution to the growing problem of antibiotic resistance.

Despite these promising findings, challenges remain in the large-scale production and clinical translation of Silane, triethyl(4-methylphenyl)-based technologies. Issues such as reproducibility, cost-effectiveness, and long-term biocompatibility need to be addressed in future studies. Nevertheless, the compound's unique chemical properties and versatile applications make it a valuable asset in the ongoing advancement of chemical biomedicine.

In conclusion, Silane, triethyl(4-methylphenyl)- (CAS: 3644-91-5) represents a promising tool for innovation in drug delivery, diagnostics, and medical device coatings. Continued research and development in this area are expected to yield further breakthroughs, ultimately improving patient outcomes and advancing the field of chemical biomedicine.